methyl 3-(3-{(Z)-[3-(4-fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2,5-dimethyl-1H-pyrrol-1-yl)benzoate

• Molecular Formula: C25H21FN2O4S
• Molecular Weight: 464.5 g/mol
• IUPAC Name: methyl 3-[3-[(Z)-[3-[(4-fluorophenyl)methyl]-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl]-2,5-dimethylpyrrol-1-yl]benzoate
• InChI: InChI=1S/C25H21FN2O4S/c1-15-11-19(16(2)28(15)21-6-4-5-18(12-21)24(30)32-3)13-22-23(29)27(25(31)33-22)14-17-7-9-20(26)10-8-17/h4-13H,14H2,1-3H3/b22-13-
• InChI Key: DQHUJQLZKBAUGE-XKZIYDEJSA-N
• Isomeric SMILES: CC1=CC(=C(N1C2=CC=CC(=C2)C(=O)OC)C)/C=C\3/C(=O)N(C(=O)S3)CC4=CC=C(C=C4)F
• SMILES: CC1=CC(=C(N1C2=CC=CC(=C2)C(=O)OC)C)C=C3C(=O)N(C(=O)S3)CC4=CC=C(C=C4)F

Description

Methyl 3-(3-{(Z)-[3-(4-fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2,5-dimethyl-1H-pyrrol-1-yl)benzoate, also known as MBZP, is a novel compound that has gained significant attention in recent years due to its potential applications in scientific research. MBZP is a thiazolidine derivative that has been synthesized through a multi-step process, and its unique chemical structure makes it a promising candidate for a wide range of applications.

Mechanism of Action

The exact mechanism of action of methyl 3-(3-{(Z)-[3-(4-fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2,5-dimethyl-1H-pyrrol-1-yl)benzoate is not fully understood, but it is believed to work through several different pathways. One proposed mechanism is that methyl 3-(3-{(Z)-[3-(4-fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2,5-dimethyl-1H-pyrrol-1-yl)benzoate may inhibit the activity of certain enzymes involved in cell growth and proliferation, leading to a decrease in tumor growth. Another proposed mechanism is that methyl 3-(3-{(Z)-[3-(4-fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2,5-dimethyl-1H-pyrrol-1-yl)benzoate may act as an antioxidant, protecting cells from oxidative stress and reducing the risk of cell damage.
Biochemical and Physiological Effects:
methyl 3-(3-{(Z)-[3-(4-fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2,5-dimethyl-1H-pyrrol-1-yl)benzoate has been shown to have a range of biochemical and physiological effects, depending on the specific application. In anti-cancer studies, methyl 3-(3-{(Z)-[3-(4-fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2,5-dimethyl-1H-pyrrol-1-yl)benzoate has been shown to induce apoptosis (programmed cell death) in cancer cells, while leaving healthy cells unaffected. In neuroprotection studies, methyl 3-(3-{(Z)-[3-(4-fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2,5-dimethyl-1H-pyrrol-1-yl)benzoate has been shown to reduce oxidative stress and inflammation in the brain, potentially protecting against neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of methyl 3-(3-{(Z)-[3-(4-fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2,5-dimethyl-1H-pyrrol-1-yl)benzoate as a research tool is its unique chemical structure, which makes it a promising candidate for a wide range of applications. Its high purity and stability also make it a reliable compound for use in laboratory experiments. However, one limitation of methyl 3-(3-{(Z)-[3-(4-fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2,5-dimethyl-1H-pyrrol-1-yl)benzoate is that its mechanism of action is not fully understood, which may limit its potential applications in certain fields.

Future Directions

There are several potential future directions for research involving methyl 3-(3-{(Z)-[3-(4-fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2,5-dimethyl-1H-pyrrol-1-yl)benzoate. One area of interest is its potential as a novel anti-cancer agent, particularly in combination with other drugs. Another area of interest is its potential as a neuroprotective agent, with further studies needed to fully understand its mechanism of action in the brain. Additionally, methyl 3-(3-{(Z)-[3-(4-fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2,5-dimethyl-1H-pyrrol-1-yl)benzoate may have potential applications in other fields, such as antimicrobial research or drug delivery systems. Further research is needed to fully explore the potential of this promising compound.

Synthesis Methods

The synthesis method for methyl 3-(3-{(Z)-[3-(4-fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2,5-dimethyl-1H-pyrrol-1-yl)benzoate involves several steps, starting with the preparation of 2,5-dimethyl-1H-pyrrole, which is then reacted with 3-(4-fluorobenzyl)-2,4-thiazolidinedione to yield the intermediate product. This intermediate is then reacted with methyl 3-bromobenzoate to form the final product, methyl 3-(3-{(Z)-[3-(4-fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2,5-dimethyl-1H-pyrrol-1-yl)benzoate. The synthesis method for methyl 3-(3-{(Z)-[3-(4-fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2,5-dimethyl-1H-pyrrol-1-yl)benzoate has been optimized to ensure high yields and purity of the compound.

Scientific Research Applications

Methyl 3-(3-{(Z)-[3-(4-fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2,5-dimethyl-1H-pyrrol-1-yl)benzoate has shown promising results in various scientific research applications, particularly in the field of medicinal chemistry. It has been investigated for its potential as a novel anti-cancer agent, as well as for its ability to inhibit the growth of various bacteria and fungi. methyl 3-(3-{(Z)-[3-(4-fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2,5-dimethyl-1H-pyrrol-1-yl)benzoate has also been studied for its potential as a neuroprotective agent, with some research suggesting that it may be able to protect against neuronal damage caused by oxidative stress.